Cas no 1207007-66-6 (2-({1-[(furan-2-yl)methyl]-5-(4-methylphenyl)-1H-imidazol-2-yl}sulfanyl)-N-(4-methylphenyl)acetamide)

• Product Name: 2-({1-[(furan-2-yl)methyl]-5-(4-methylphenyl)-1H-imidazol-2-yl}sulfanyl)-N-(4-methylphenyl)acetamide
• CAS No: 1207007-66-6
• MF: C₂₄H₂₃N₃O₂S
• MW: 417.523324251175
• CID: 5450735
• PubChem ID: 49671867
• Update Time: 2025-10-23

2-({1-[(furan-2-yl)methyl]-5-(4-methylphenyl)-1H-imidazol-2-yl}sulfanyl)-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1207007-66-6
• 2-[1-(furan-2-ylmethyl)-5-(4-methylphenyl)imidazol-2-yl]sulfanyl-N-(4-methylphenyl)acetamide
• 2-({1-[(furan-2-yl)methyl]-5-(4-methylphenyl)-1H-imidazol-2-yl}sulfanyl)-N-(4-methylphenyl)acetamide
• 2-((1-(furan-2-ylmethyl)-5-(p-tolyl)-1H-imidazol-2-yl)thio)-N-(p-tolyl)acetamide
• AKOS024477411
• F2964-2347
• 2-[[1-(2-Furanylmethyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]thio]-N-(4-methylphenyl)acetamide

• Inchi： 1S/C24H23N3O2S/c1-17-5-9-19(10-6-17)22-14-25-24(27(22)15-21-4-3-13-29-21)30-16-23(28)26-20-11-7-18(2)8-12-20/h3-14H,15-16H2,1-2H3,(H,26,28)
• InChI Key： NPXPOLCWADFHOW-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1)(=O)CSC1N(CC2=CC=CO2)C(C2=CC=C(C)C=C2)=CN=1

Computed Properties

• Exact Mass: 417.15109816g/mol
• Monoisotopic Mass: 417.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 85.4Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.32±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-({1-[(furan-2-yl)methyl]-5-(4-methylphenyl)-1H-imidazol-2-yl}sulfanyl)-N-(4-methylphenyl)acetamide

Comprehensive Overview of 2-({1-[(furan-2-yl)methyl]-5-(4-methylphenyl)-1H-imidazol-2-yl}sulfanyl)-N-(4-methylphenyl)acetamide (CAS No. 1207007-66-6)

The compound 2-({1-[(furan-2-yl)methyl]-5-(4-methylphenyl)-1H-imidazol-2-yl}sulfanyl)-N-(4-methylphenyl)acetamide (CAS No. 1207007-66-6) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique imidazole-thioacetamide core, combined with furan and methylphenyl substituents, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly intrigued by its potential as a small-molecule modulator in targeted therapies, aligning with the growing demand for precision medicine.

In recent years, the scientific community has focused on heterocyclic compounds like this one due to their versatile biological activities. The presence of a furan ring and imidazole scaffold in CAS 1207007-66-6 suggests possible interactions with enzymes or receptors, which could be leveraged in anti-inflammatory or antimicrobial applications. This aligns with current trends in AI-driven drug discovery, where computational models are used to predict the bioactivity of such molecules, reducing time and costs in preclinical development.

From a synthetic chemistry perspective, the sulfanyl-acetamide linkage in this compound offers opportunities for further derivatization. Chemists are exploring its reactivity to create libraries of analogs, a strategy often employed in high-throughput screening campaigns. The 4-methylphenyl groups also contribute to its lipophilicity, a critical factor in drug bioavailability optimization—a hot topic in pharmacokinetics research.

Another area of interest is the compound's potential role in cancer research. While not yet widely studied, its structural features resemble known kinase inhibitors, which are pivotal in targeted cancer therapies. This connection has sparked discussions in medicinal chemistry forums and academic publications, with researchers questioning whether CAS 1207007-66-6 could be repurposed for oncology applications. Such inquiries are frequently indexed in scientific search engines, reflecting the compound's growing relevance.

Beyond biomedical applications, 2-({1-[(furan-2-yl)methyl]-5-(4-methylphenyl)-1H-imidazol-2-yl}sulfanyl)-N-(4-methylphenyl)acetamide may have utility in material science. Its conjugated system and heteroatom-rich structure could contribute to the development of organic semiconductors or photoactive materials, addressing the demand for sustainable alternatives in electronics. This interdisciplinary potential makes it a subject of interest in green chemistry initiatives.

In summary, CAS 1207007-66-6 represents a multifaceted compound with applications spanning drug development, biochemical research, and advanced materials. Its structural complexity and functional group diversity position it as a valuable entity for future innovations, particularly in personalized medicine and sustainable technologies. As research progresses, this molecule is likely to appear more frequently in patent filings and peer-reviewed journals, solidifying its place in modern scientific discourse.